Tert-butyl 4-(1-hydroxyethyl)piperidine-1-carboxylate
Cat. No. B1289028
Key on ui cas rn:
183170-69-6
M. Wt: 229.32 g/mol
InChI Key: SQOMPUDOUGDJPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH4-:17].[C:1]([CH3:2])(=[O:3])[CH:4]1[CH2:5][CH2:6][N:7]([C:10](=[O:11])[O:12][C:13]([CH3:14])([CH3:15])[CH3:16])[CH2:8][CH2:9]1.[CH3:19][OH:20].[Na+:18]>>[CH:1]([CH3:2])([OH:3])[CH:4]1[CH2:5][CH2:6][N:7]([C:10](=[O:11])[O:12][C:13]([CH3:14])([CH3:15])[CH3:16])[CH2:8][CH2:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
CC(=O)C1CCN(C(=O)OC(C)(C)C)CC1
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|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC(O)C1CCN(C(=O)OC(C)(C)C)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
